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Compound of Interest

Compound Name: (+)-Galbacin

Cat. No.: B1201550

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Galbacin is a naturally occurring lignan, a class of polyphenolic compounds known for their
diverse biological activities. Found in various plant species, it has attracted interest within the
scientific community for its potential therapeutic applications, including antimicrobial, anti-
inflammatory, and anticancer properties. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and known biological activities
of (+)-Galbacin, supplemented with relevant experimental details and pathway visualizations to
support further research and development efforts.

Chemical Structure and Properties

(+)-Galbacin is a tetrahydrofuran lignan characterized by a central five-membered oxygen-
containing ring flanked by two 1,3-benzodioxole moieties.

Chemical Identifiers
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5-[(2S,3S,4S,5S)-5-(1,3-

benzodioxol-5-yl)-3,4-
IUPAC Name )

dimethyloxolan-2-yl]-1,3-

benzodioxole

Source

[1]

C[C@H]1--INVALID-LINK--
SMILES 0OC03)C4=CC5=C(C=C4)0C
05">C@@HC

[1]

QFUXQRHAJWXPGP-

InChl Ke
y HIGYNYDNSA-N

[1]

| CAS Number | 528-64-3 |[1][2] |

Physicochemical Properties

A comprehensive summary of the known and computed physicochemical properties of (+)-

Galbacin is presented below. It is important to note that experimentally determined data for

properties such as melting point and solubility are not widely available in the literature; the

majority of the following data is based on computational models.

Property Value Source
Molecular Formula C20H2005 [1][2]
Molecular Weight 340.38 g/mol [2]
Exact Mass 340.13107373 Da [1]
XLogP3 4.1 [1]

Hydrogen Bond Donor Count 0

[1]

Hydrogen Bond Acceptor
Count

[1]

Rotatable Bond Count 2

[1]

Topological Polar Surface Area  46.2 A2

[1]
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Biological Activities and Mechanism of Action

While research specifically focused on (+)-Galbacin is somewhat limited, the available
information suggests a range of biological activities. It is reported to possess antimicrobial, anti-
inflammatory, and potential anticancer properties.[2] The biological functions of lignans are
often attributed to their antioxidant and enzyme-inhibiting capabilities.

At present, specific signaling pathways directly modulated by (+)-Galbacin have not been
extensively elucidated in the scientific literature. Further research is required to determine the
precise molecular targets and mechanisms of action.

Experimental Protocols

Detailed experimental protocols for the synthesis or biological evaluation of (+)-Galbacin are
not readily available in published literature. However, standard methodologies for assessing the
biological activities of natural products can be adapted for (+)-Galbacin. An example of a
common protocol for evaluating cytotoxicity is the MTT assay.

Example Protocol: MTT Assay for Cytotoxicity
Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
method used to assess cell metabolic activity, which can be an indicator of cell viability and
proliferation.[3]

Workflow for a Generic MTT Assay

Caption: A generalized workflow for determining the cytotoxicity of a compound using the MTT
assay.

Methodology:

o Cell Seeding: Plate cells (e.g., a cancer cell line) in a 96-well plate at a predetermined
density and allow them to adhere overnight.[3]

o Compound Treatment: Treat the cells with various concentrations of (+)-Galbacin. Include
appropriate controls (e.g., untreated cells and vehicle control).[3]
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 Incubation: Incubate the plates for a desired period (e.g., 24, 48, or 72 hours).[3]

e MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.
Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[3]

¢ Solubilization: Remove the media and add a solubilizing agent, such as dimethyl sulfoxide
(DMSO), to dissolve the formazan crystals.[3]

o Absorbance Measurement: Measure the absorbance of the solution at a wavelength of
approximately 570 nm using a microplate reader.[3]

o Data Analysis: Calculate the percentage of cell viability relative to the control and determine
the half-maximal inhibitory concentration (IC50) value.[3]

Conclusion

(+)-Galbacin is a lignan with potential biological activities that warrant further investigation.
This guide provides the foundational chemical and physical data available to date. A significant
gap exists in the literature regarding experimentally determined properties, specific
mechanisms of action, and detailed biological and synthetic protocols. Future research should
focus on elucidating the specific signaling pathways affected by (+)-Galbacin and on
conducting comprehensive studies to confirm its therapeutic potential. The provided example of
an MTT assay protocol can serve as a starting point for in vitro cytotoxicity studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (+)-Galbacin: Chemical
Structure, Properties, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1201550#galbacin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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